Cas no 1368217-07-5 (Methyl 2-bromo-4,5-dimethylbenzoate)

• Product Name: Methyl 2-bromo-4,5-dimethylbenzoate
• CAS No: 1368217-07-5
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4954447
• Update Time: 2026-02-27

Methyl 2-bromo-4,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4,5-dimethylbenzoate

• Inchi： 1S/C10H11BrO2/c1-6-4-8(10(12)13-3)9(11)5-7(6)2/h4-5H,1-3H3
• InChI Key： FHHFAPUCLCLOQG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-bromo-4,5-dimethylbenzoate

Methyl 2-bromo-4,5-dimethylbenzoate (CAS No. 1368217-07-5): An Overview and Recent Developments

Methyl 2-bromo-4,5-dimethylbenzoate (CAS No. 1368217-07-5) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromo-substituted benzene ring with two methyl groups and a methoxy ester group. These functional groups contribute to its reactivity and potential applications in various chemical reactions and biological systems.

The synthesis of methyl 2-bromo-4,5-dimethylbenzoate typically involves the bromination of 4,5-dimethylbenzoic acid followed by esterification with methanol. The bromo group is a valuable leaving group in nucleophilic substitution reactions, making this compound an important intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, enhancing its accessibility for research and industrial applications.

In the realm of pharmaceutical research, methyl 2-bromo-4,5-dimethylbenzoate has shown promise as a building block for the development of novel drugs. Its bromo-substituted benzene ring can be readily functionalized to introduce various pharmacophores, which are essential for modulating biological activity. For instance, studies have explored the use of this compound as a precursor for the synthesis of anti-inflammatory agents and anticancer drugs. The ability to fine-tune the structure through strategic chemical modifications allows researchers to optimize the pharmacological properties of these compounds.

Recent research has also highlighted the potential of methyl 2-bromo-4,5-dimethylbenzoate in materials science. The presence of multiple functional groups provides opportunities for designing advanced materials with tailored properties. For example, this compound can be used as a monomer in polymer synthesis to create polymers with enhanced thermal stability and mechanical strength. Additionally, its aromatic structure makes it suitable for applications in organic electronics, where it can be incorporated into conjugated polymers to improve charge transport properties.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and toxicity of methyl 2-bromo-4,5-dimethylbenzoate have shown that it exhibits low toxicity and moderate biodegradability under controlled conditions. However, further research is needed to fully understand its environmental fate and potential ecological impacts. This information is crucial for ensuring the safe use and disposal of this compound in industrial processes.

In conclusion, methyl 2-bromo-4,5-dimethylbenzoate (CAS No. 1368217-07-5) is a multifaceted compound with a wide range of applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive intermediate for the synthesis of more complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions across various scientific disciplines.